Cas no 78887-72-6 (momordicoside C)

• Product Name: momordicoside C
• CAS No: 78887-72-6
• MF: C₄₂H₇₂O₁₄
• MW: 801.0126953125
• CID: 1995109
• PubChem ID: 78157240
• Update Time: 2025-04-21

momordicoside C Chemical and Physical Properties

Names and Identifiers

• momordicoside C
• DTXSID201316880
• CHEBI:145191
• CHEMBL2335921
• 78887-72-6

• Inchi： 1S/C42H72O14/c1-20(17-24(44)35(51)39(4,5)52)21-13-14-42(8)27-11-9-22-23(40(27,6)15-16-41(21,42)7)10-12-28(38(22,2)3)56-37-34(50)32(48)30(46)26(55-37)19-53-36-33(49)31(47)29(45)25(18-43)54-36/h9,20-21,23-37,43-52H,10-19H2,1-8H3/t20-,21-,23-,24?,25-,26-,27-,28+,29-,30-,31+,32+,33-,34-,35?,36-,37+,40+,41-,42+/m1/s1
• InChI Key： MKORKSXRXHAVFX-GAKVBPSZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@H]1CC[C@@H]2C(C1(C)C)=CC[C@@H]1[C@@]2(C)CC[C@]2(C)[C@@H]([C@H](C)CC(C(C(C)(C)O)O)O)CC[C@]21C

Computed Properties

• Exact Mass: 800.49220697g/mol
• Monoisotopic Mass: 800.49220697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides